Cas no 66621-89-4 ((4-Chloro-6-methylpyrimidin-2-YL)acetic acid)

(4-Chloro-6-methylpyrimidin-2-YL)acetic acid structure
66621-89-4 structure
Product Name:(4-Chloro-6-methylpyrimidin-2-YL)acetic acid
CAS No:66621-89-4
MF:C7H7ClN2O2
MW:186.595680475235
CID:2796154
Update Time:2023-08-07

(4-Chloro-6-methylpyrimidin-2-YL)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4-chloro-6-methylpyrimidin-2-yl)acetic acid
    • (4-chloro-6-MethylpyriMidin-2-yl)acetic acid
    • AB59201
    • (4-Chloro-6-methylpyrimidin-2-YL)acetic acid
    • Inchi: 1S/C7H7ClN2O2/c1-4-2-5(8)10-6(9-4)3-7(11)12/h2H,3H2,1H3,(H,11,12)
    • InChI Key: WLQUIIYBQJFCHL-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C)N=C(CC(=O)O)N=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 177
  • XLogP3: 1.1
  • Topological Polar Surface Area: 63.1

(4-Chloro-6-methylpyrimidin-2-YL)acetic acid Related Literature

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd